Cas no 912763-85-0 (3-(3,5-Dimethylisoxazol-4-yl)propanamide)

• Product Name: 3-(3,5-Dimethylisoxazol-4-yl)propanamide
• CAS No: 912763-85-0
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• MDL: MFCD08741845
• CID: 829710
• Update Time: 2025-10-28

3-(3,5-Dimethylisoxazol-4-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dimethylisoxazol-4-yl)propanamide
• 3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• BBL010211
• STK801493
• 4-isoxazolepropanamide, 3,5-dimethyl-
• 3-(3,5-Dimethylisoxazol-4-yl)propanamide

• MDL： MFCD08741845
• Inchi： 1S/C8H12N2O2/c1-5-7(3-4-8(9)11)6(2)12-10-5/h3-4H2,1-2H3,(H2,9,11)
• InChI Key： LPZXCKTYOUCOQP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=N1)CCC(N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Topological Polar Surface Area: 69.1

Additional information on 3-(3,5-Dimethylisoxazol-4-yl)propanamide

3-(3,5-Dimethylisoxazol-4-yl)propanamide (CAS No. 912763-85-0): A Comprehensive Overview

3-(3,5-Dimethylisoxazol-4-yl)propanamide (CAS No. 912763-85-0) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent advancements in the research and development of 3-(3,5-Dimethylisoxazol-4-yl)propanamide.

Chemical Structure and Properties

3-(3,5-Dimethylisoxazol-4-yl)propanamide is a small molecule with a molecular formula of C₉H₁₃N₃O and a molecular weight of 179.21 g/mol. The compound features a 3,5-dimethylisoxazole ring attached to a propanamide group. The presence of the isoxazole ring imparts significant stability and reactivity to the molecule, making it an attractive candidate for various chemical and biological studies.

The physical properties of 3-(3,5-Dimethylisoxazol-4-yl)propanamide include a melting point of approximately 102°C and a boiling point of around 260°C at atmospheric pressure. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in both in vitro and in vivo experiments.

Biological Activities and Mechanisms of Action

3-(3,5-Dimethylisoxazol-4-yl)propanamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its interaction with G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are targets for many drugs.

Recent studies have shown that 3-(3,5-Dimethylisoxazol-4-yl)propanamide can act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype. For instance, it has been reported to exhibit agonistic activity at the cannabinoid receptor type 2 (CB2), which is involved in modulating immune responses and inflammation. This property makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

In addition to its GPCR interactions, 3-(3,5-Dimethylisoxazol-4-yl)propanamide has also been investigated for its anti-inflammatory effects through other mechanisms. Research has demonstrated that it can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6) in immune cells. This dual mechanism of action—acting on GPCRs and modulating cytokine production—further enhances its therapeutic potential.

Clinical Applications and Research Developments

The potential clinical applications of 3-(3,5-Dimethylisoxazol-4-yl)propanamide are diverse and promising. Preclinical studies have shown that it can effectively reduce inflammation and pain in animal models of inflammatory diseases. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects.

In a recent phase I clinical trial, 3-(3,5-Dimethylisoxazol-4-yl)propanamide was administered to healthy volunteers to assess its pharmacokinetic profile and safety. The results indicated that the compound was well-tolerated with no significant adverse effects observed at the tested doses. This positive outcome has encouraged researchers to proceed with more advanced clinical trials.

Beyond its anti-inflammatory properties, 3-(3,5-Dimethylisoxazol-4-yl)propanamide has also shown promise in other therapeutic areas. For example, preliminary studies have suggested that it may have neuroprotective effects by reducing oxidative stress and promoting neuronal survival. This makes it a potential candidate for treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Synthesis and Production

The synthesis of 3-(3,5-Dimethylisoxazol-4-yl)propanamide involves several well-established chemical reactions. One common synthetic route starts with the reaction of 4-chloroacetyl chloride with 2-aminoethanol to form 2-(chloroacetyl)ethanolamine. This intermediate is then treated with 1H-pyrazole to form the corresponding pyrazole derivative. Finally, the pyrazole derivative undergoes cyclization with dimethyl acetylene dicarboxylic acid ester to yield the desired product.

The production process can be optimized to achieve high yields and purity levels suitable for pharmaceutical applications. Advanced techniques such as continuous flow chemistry have been employed to improve the efficiency and scalability of the synthesis process.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 3-(3,5-Dimethylisoxazol-4-yl)propanamide highlights its multifaceted therapeutic potential. As more clinical data become available, it is likely that this compound will find applications in treating a wide range of diseases characterized by inflammation and oxidative stress.

In conclusion, 3-(3,5-Dimethylisoxazol-4-yl)propanamide (CAS No. 912763-85-0) is a promising compound with significant biological activities and therapeutic potential. Its unique chemical structure and diverse mechanisms of action make it an exciting subject for further investigation in both academic research and pharmaceutical development.